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Quantitative Data on Thymogquinone in Nigella sativa

The thymoquinone content in N. sativa is influenced by the extraction method and the plant's geographical

origin.

Table 1: Thymoquinone Concentration by Extraction Method [1]

Thymoquinone
Extraction Method ymoq . Key Findings
Concentration

Supercritical Fluid 6.63 mg/mL Higher yield, greater antioxidant activity (IC50 DPPH:
Extraction (SFE) 1.58 mg/mL), and higher total phenolic content
(160.51 mg GAE/100 mL).

Cold Press (CP) 1.56 mg/mL Lower yield and reduced bioactive compound
concentration compared to SFE.

Table 2: Thymoquinone in Volatile Oils by Geographical Origin [2]
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Geographical Origin Thymogquinone in Volatile Oil Other Major Volatile Compounds
Bangladesh 29.77% p-cymene (36.35%), a-thujene (12.40%)
India 10.27% p-cymene (41.80%), a-thujene (13.93%)

Detailed Experimental Protocol for Thymoquinone
Analysis

The following workflow outlines a methodology for the extraction, quantification, and bioactivity

assessment of thymoquinone from N. sativa seeds, based on published research [1].
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(Start: N. sativa Seeds)

1. Seed Preparation
(Grind to coarse powder)

(2. Oil Extraction)

Supercritical Fluid Extraction (SFE) Cold Press (CP)

Conditions: 600 bar, 40°C, 1 hr Room temperature, mechanical press

3. Extract Filtration
(Filter paper, e.g., Whatman #4)

:

G. Thymoquinone Quantificatiora

HPLC-DAD Analysis
Column: C18, Mobile Phase:
Water:MeOH:2-Propanol (50:45:5)

G. Bioactivity Assessmena

DPPH Assay FRAP Assay

(Measure IC50 value) (Measure reducing power)
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Experimental workflow for thymoquinone extraction and analysis.

1. Seed Preparation:

e Source authenticated Nigella sativa seeds.

¢ Grind the seeds to a coarse powder using a stainless-steel grinder to increase surface area for
extraction [1].

2. Oil Extraction (Comparative Methods):

e Supercritical Fluid Extraction (SFE): Use commercial SFE apparatus. Load crushed seeds into the
extractor. Conduct extractions at 600 bar pressure and 40°C for 1 hour. Use liquid CO: at a flow
rate of approximately 150 L/hour [1].

e Cold Press (CP): Press the seeds at room temperature (25°C) using a mechanical press. Allow the
resulting oil to separate from fibers overnight, then proceed to filtration [1].

3. Extract Filtration:

e Filter the obtained crude oil from both methods using filter paper (e.g., Whatman #4) and a glass
funnel to remove particulate matter [1].

4. Thymoquinone Quantification (HPLC-DAD):

e Apparatus: Agilent 1200 HPLC system with a DAD detector [1].

e Column: Prevail C18 column (250 x 4.6 mm ID, 5 pm patrticle size) [1].

¢ Mobile Phase: Water : Methanol : 2-Propanol (50 : 45 : 5 % v/v). Filter through a 0.45 ym membrane
and degas prior to use [1].

e Flow Rate: 1.5 mL/min [1].

e Detection: 254 nm [1].

¢ Injection Volume: 20 pL [1].

¢ Identification & Quantification: Confirm thymoquinone by comparing its retention time with an
authentic standard (=99.9% purity). Construct a standard linear calibration curve for quantitative
calculations [1].

5. Bioactivity Assessment (Antioxidant Assays):

e DPPH Radical Scavenging Activity:
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o Prepare a fresh DPPH solution (2.5 mg in 100 mL methanol).
o Mix 0.25 mL of oil with 1.75 mL of DPPH solution.
o |Incubate in the dark at 25°C for 30 minutes.

o Measure absorbance at 515 nm.
o Calculate % inhibition and determine the IC50 value (concentration required for 50%

scavenging) [1].
¢ FRAP (Ferric Reducing Antioxidant Power) Assay:
o Follow the methodology described by Halboub et al. [1].
o Results are expressed in mmol/100 mL [1].

Research Implications and Future Directions

The strong evidence for thymoquinone's bioactivity underscores its potential in drug development. Future

research should focus on:

e Source Exploration: Systematically screening related species within the Ranunculaceae family or
other plant families for thymoquinone or analogous bioactive quinones.

¢ Bioavailability Enhancement: Developing advanced delivery systems (e.g., nanoformulations,
encapsulation) to overcome thymoquinone's limitations in water solubility and skin penetration [3]

[4].
¢ Clinical Translation: Moving beyond in silico and in vitro studies to conduct rigorous preclinical and
clinical trials to validate efficacy, determine optimal dosing, and confirm safety profiles [5] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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